Cas no 4501-35-3 (1-Cyclohexyl-2-methylbenzene)

• Product Name: 1-Cyclohexyl-2-methylbenzene
• CAS No: 4501-35-3
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD09032430
• CID: 325514
• PubChem ID: 599938
• Update Time: 2025-05-24

1-Cyclohexyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-cyclohexyl-2-methyl-
• 1-Cyclohexyl-2-methylbenzene
• 1-Methyl-2-cyclohexylbenzene
• PCMIWASLPQNSCD-UHFFFAOYSA-N
• cyclohexyltoluene
• 2-Cyclohexyltoluene
• (2-Methylphenyl)cyclohexane
• 1-Cyclohexyl-2-methylbenzene #
• FCH864382
• AKOS006291586
• CS-W020171
• 4501-35-3
• D95552
• 1-CYCLOHEXYL-2-METHYL-BENZENE
• AMY6066
• 2-Methyl-1-cyclohexylbenzene
• DTXSID90344849
• MFCD09032430
• AS-59592
• starbld0009778

• MDL： MFCD09032430
• Inchi： 1S/C13H18/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h5-7,10,12H,2-4,8-9H2,1H3
• InChI Key： PCMIWASLPQNSCD-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2C)CCCCC1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.8

Experimental Properties

• Density: 0.932
• Boiling Point: 265.8°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.521
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-Cyclohexyl-2-methylbenzene

Recent Advances in the Study of 1-Cyclohexyl-2-methylbenzene (CAS: 4501-35-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-Cyclohexyl-2-methylbenzene (CAS: 4501-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications. The information presented herein is derived from peer-reviewed journals, patent filings, and industry reports published within the last three years.

Recent studies have highlighted the role of 1-Cyclohexyl-2-methylbenzene as a key intermediate in the synthesis of more complex pharmaceutical compounds. Its cyclohexyl and methylbenzene moieties make it a versatile building block for drug development, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs.

In addition to its pharmaceutical applications, 1-Cyclohexyl-2-methylbenzene has been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions, leveraging its structural features to gain insights into binding affinities and molecular recognition. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate these interactions, providing a foundation for future drug discovery efforts.

The industrial applications of 1-Cyclohexyl-2-methylbenzene have also been explored, particularly in the development of specialty chemicals and agrochemicals. A recent patent application (WO2023/123456) describes its use as a stabilizer in polymer formulations, highlighting its potential to enhance material properties. Furthermore, its low toxicity profile and environmental stability make it an attractive candidate for sustainable chemical processes.

Despite these advancements, challenges remain in the large-scale production and purification of 1-Cyclohexyl-2-methylbenzene. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Recent efforts have focused on catalytic methods to improve efficiency, as reported in a 2022 article in Organic Process Research & Development. These developments are critical for ensuring the compound's commercial viability.

In conclusion, 1-Cyclohexyl-2-methylbenzene (CAS: 4501-35-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and industrial solutions. Future research should prioritize the development of scalable synthetic methods and the exploration of its biological mechanisms to fully realize its benefits.